3-fluoro-4-methoxy-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H19FN2O4S/c1-12-10-13(5-7-16(12)21-9-3-4-18(21)22)20-26(23,24)14-6-8-17(25-2)15(19)11-14/h5-8,10-11,20H,3-4,9H2,1-2H3
• InChI Key: WTDCWFBCJCIMQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)F)N3CCCC3=O
• Molecular Formula: C18H19FN2O4S
• Molecular Weight: 378.4 g/mol

Description

3-fluoro-4-methoxy-N-(3-methyl-4-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide, also known as FMMPB or Compound 32, is a small molecule inhibitor that has been developed for the treatment of cancer. This compound has shown promising results in preclinical studies, and it is currently being investigated for its potential use in the treatment of various types of cancer.

Scientific Research Applications

Photodynamic Therapy Applications

• Zinc Phthalocyanine Derivatives : A study by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and are suitable for Type II mechanisms in photodynamic therapy, potentially useful for treating cancer (Pişkin, Canpolat, & Öztürk, 2020).

Crystal Structures and Supramolecular Architecture

• Structural Analysis : Rodrigues et al. (2015) analyzed the crystal structures of certain benzenesulfonamides, revealing the formation of two- and three-dimensional architectures through C—H⋯πaryl and C—H⋯O interactions. These findings provide insights into the molecular arrangements and potential applications in materials science (Rodrigues et al., 2015).

Inhibition of Cyclooxygenase-2

• Selective COX-2 Inhibitors : Hashimoto et al. (2002) synthesized a series of benzenesulfonamide derivatives showing potent inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in inflammatory processes. The study highlighted the importance of fluorine substitution for preserving COX-2 potency (Hashimoto et al., 2002).

Cytotoxicity and Antitumor Activity

• Antitumor Potential : Gul et al. (2016) explored new benzenesulfonamides for their cytotoxicity and potential as inhibitors of human carbonic anhydrase, an enzyme involved in various physiological processes. Some derivatives showed interesting cytotoxic activities, indicating potential for further anti-tumor activity studies (Gul et al., 2016).

Fluorinating Reagents

• Synthesis of N-Fluoro-Benzenesulfonimides : Yasui et al. (2011) discussed the synthesis of N-fluoro-benzenesulfonimides as novel electrophilic fluorinating reagents. These compounds have applications in improving the enantioselectivity of products in chemical reactions (Yasui et al., 2011).